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Introduction

Phthalates are a class of synthetic chemicals commonly used in cosmetics and personal care
products as plasticizers, solvents, and fragrance fixatives.[1][2] Due to potential endocrine-
disrupting properties and other health concerns, the presence and concentration of certain
phthalates in cosmetics are regulated and monitored.[3] Accurate and reliable analytical
methods are crucial for ensuring product safety and compliance with regulatory standards.
Isotope dilution mass spectrometry is a preferred method for the quantitative analysis of
phthalates in complex matrices like cosmetics, as it effectively compensates for matrix effects
and variations in sample preparation and instrument response.[4]

This application note describes a robust and sensitive method for the determination of various
phthalates in cosmetic products using Gas Chromatography-Mass Spectrometry (GC-MS) with
Monobenzyl Phthalate-d4 as an internal standard. Monobenzyl Phthalate-d4 is a deuterated
analog of monobenzyl phthalate, a metabolite of benzyl butyl phthalate (BBP), making it an
ideal internal standard for the analysis of BBP and other phthalates. Its use ensures high
accuracy and precision in quantification.

Principle

The method involves the extraction of phthalates from the cosmetic sample, followed by
analysis using GC-MS. Monobenzyl Phthalate-d4 is added to the sample at the beginning of
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the preparation process. Since the deuterated internal standard has nearly identical chemical
and physical properties to the target analytes, it experiences similar losses during sample
preparation and ionization suppression or enhancement during analysis. By measuring the
ratio of the signal from the target analyte to the signal from the internal standard, accurate
quantification can be achieved.

Application

This method is applicable to a wide range of cosmetic products, including:

e Creams and lotions

Perfumes and fragrances|[5]

Nail polishes[6]

Hair sprays[6]

Makeup products

Materials and Reagents
¢ Solvents: Hexane, Tetrahydrofuran (THF), Acetonitrile, Methanol (HPLC or GC-MS grade)

o Standards: Certified reference standards of target phthalates (e.g., Dimethyl phthalate
(DMP), Diethyl phthalate (DEP), Dibutyl phthalate (DBP), Benzyl butyl phthalate (BBP), Di(2-
ethylhexyl) phthalate (DEHP))

¢ Internal Standard: Monobenzyl Phthalate-d4 (CAS: 478954-83-5)[7][8]
e Reagents: Sodium chloride, Anhydrous sodium sulfate

Experimental Protocols
Sample Preparation

A variety of sample preparation techniques can be employed depending on the cosmetic
matrix.[9] A common approach is liquid-liquid extraction (LLE).[3]
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Protocol for Creams and Lotions (Liquid-Liquid Extraction):

o Weigh approximately 0.5 g of the homogenized cosmetic sample into a 50 mL polypropylene
centrifuge tube.

e Add 100 pL of the Monobenzyl Phthalate-d4 internal standard solution (10 pg/mL in
acetonitrile).

e Add 5 mL of acetonitrile and vortex for 2 minutes to disperse the sample.

e Add 2 g of sodium chloride and 5 mL of hexane.

» Vortex vigorously for 5 minutes.

e Centrifuge at 4000 rpm for 10 minutes to separate the layers.

o Carefully transfer the upper hexane layer to a clean glass tube.

o Repeat the extraction of the remaining residue with another 5 mL of hexane.

o Combine the hexane extracts and pass them through a small column containing anhydrous
sodium sulfate to remove any residual water.

o Evaporate the combined extract to a final volume of 1 mL under a gentle stream of nitrogen.
o Transfer the final extract to a 2 mL autosampler vial for GC-MS analysis.

Protocol for Perfumes and other Liquid Samples (Direct Dilution):

o Pipette 100 pL of the liquid cosmetic sample into a 10 mL volumetric flask.

e Add 100 pL of the Monobenzyl Phthalate-d4 internal standard solution (10 pg/mL in
ethanol).

e Dilute to the mark with ethanol.[3]
o Vortex for 1 minute to ensure homogeneity.

o Transfer an aliquot to a 2 mL autosampler vial for GC-MS analysis.
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GC-MS Analysis

Instrumentation:

A gas chromatograph coupled with a mass spectrometer (GC-MS) is used for the analysis.[3]

GC Conditions:

Parameter Value
5%-phenyl/95%-dimethylpolysiloxane capillary
Column column (30 m x 0.25 mm i.d., 0.25 um film

thickness)[3]

Injector Temperature

280 °C

Injection Volume

1 pL (Splitless mode)

Carrier Gas

Helium at a constant flow of 1.0 mL/min

Oven Temperature Program

Initial 60 °C for 1 min, ramp to 220 °C at 20
°C/min, then to 300 °C at 5 °C/min, hold for 5

min

MS Conditions:

Parameter

Value

lonization Mode

Electron Impact (El) at 70 eV

lon Source Temperature

230 °C

Quadrupole Temperature

150 °C

Acquisition Mode

Selected lon Monitoring (SIM)

Selected lons for Monitoring:
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Compound Quantifier lon (m/z) Qualifier lon (m/z)
Dimethyl phthalate (DMP) 163 194

Diethyl phthalate (DEP) 149 177

Dibutyl phthalate (DBP) 149 223

Benzyl butyl phthalate (BBP) 149 91, 206
(DDi(EZ|—_|e;r)1thexyI) phthalate 149 167, 279
Monobenzyl Phthalate-d4 (IS) 149 91, 261

Calibration and Quantification

Calibration curves are prepared using standard solutions of the target phthalates at
concentrations ranging from 0.05 to 5.0 ug/mL. Each calibration standard should contain the
internal standard (Monobenzyl Phthalate-d4) at a constant concentration (e.g., 1 pg/mL). The
ratio of the peak area of the analyte to the peak area of the internal standard is plotted against
the concentration of the analyte to generate the calibration curve. The concentration of the
phthalates in the cosmetic samples is then determined using the regression equation from the
calibration curve.

Data Presentation
ble 1: hod : | .

Parameter

Result

Linearity (r?)

> 0.995

Limit of Detection (LOD)

0.01 - 0.05 pg/g

Limit of Quantification (LOQ)

0.03 - 0.15 pg/g

Precision (%RSD, n=6) <10%
Accuracy (Recovery %) 90 - 110%
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Table 2: Example Quantification of Phthalates in a

Cream Sample

Retention Time

Concentration

Analyte . % Recovery
(min) (nglg)

DMP 8.52 1.25 98

DEP 9.34 2.54 102

DBP 11.21 Not Detected

BBP 14.87 0.89 95

DEHP 16.53 5.12 105
Visualizations
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Caption: Experimental workflow for phthalate analysis in cosmetics.
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Analytical Process
Role of Monobenzyl Phthalate-d4 Sample Preparation GC-MS Analysis
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Caption: Role of the internal standard in ensuring accurate quantification.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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